Cas no 1211138-85-0 (2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1211138-85-0
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 6404137
• PubChem ID: 33163851
• Update Time: 2025-11-06

2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685163
• AKOS033783762
• 2-(2-benzylanilino)-N-(1-cyanocyclopentyl)acetamide
• Z217208980
• 1211138-85-0
• 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide

• Inchi： 1S/C21H23N3O/c22-16-21(12-6-7-13-21)24-20(25)15-23-19-11-5-4-10-18(19)14-17-8-2-1-3-9-17/h1-5,8-11,23H,6-7,12-15H2,(H,24,25)
• InChI Key： SBIOVGMXXGOFHS-UHFFFAOYSA-N
• SMILES： O=C(CNC1=CC=CC=C1CC1C=CC=CC=1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide

2-[(2-Benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide (CAS No. 1211138-85-0): A Comprehensive Overview

2-[(2-Benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide (CAS No. 1211138-85-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of N-substituted acetamide derivatives, which are known for their potential therapeutic applications. The molecular structure features a benzylphenyl moiety linked to an acetamide group, further modified with a cyanocyclopentyl substituent. This unique arrangement contributes to its distinct chemical and biological properties.

The compound's CAS No. 1211138-85-0 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. The presence of both amino and cyano functional groups in its structure makes it a versatile intermediate in organic synthesis. Recent studies have explored its potential as a kinase inhibitor, a property that aligns with current trends in drug discovery targeting signal transduction pathways. This application is particularly relevant given the growing interest in precision medicine and targeted therapies for complex diseases.

From a physicochemical perspective, 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide exhibits properties typical of aromatic amides. Its molecular weight of 333.40 g/mol and moderate lipophilicity suggest good membrane permeability, an important factor for bioactive compounds. The cyanocyclopentyl group introduces steric constraints that may influence binding specificity in biological systems. These characteristics have made it a subject of interest in medicinal chemistry optimization programs, where researchers seek to balance potency with pharmacokinetic parameters.

The synthesis of CAS 1211138-85-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Key steps often include the formation of the benzylphenylamino linkage followed by acetamide coupling with the 1-cyanocyclopentyl amine derivative. Process chemists pay particular attention to the stereochemistry at the cyclopentyl ring, as this can significantly affect the compound's biological activity. Current research trends emphasize the development of more sustainable synthetic routes, reflecting the pharmaceutical industry's commitment to green chemistry principles.

In the context of drug discovery, 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide has been investigated as a potential scaffold for various therapeutic targets. Its structural features resemble those of known protein kinase modulators, making it particularly interesting for oncology research. The compound's ability to potentially interfere with cell signaling pathways aligns with the current focus on small molecule inhibitors in cancer treatment. Researchers are also exploring its utility in neurological disorders, given the importance of kinase regulation in neuronal function.

The market for specialized chemical intermediates like CAS 1211138-85-0 has grown substantially in recent years, driven by increasing R&D investments in the pharmaceutical sector. Custom synthesis providers and fine chemical manufacturers have reported rising demand for such compounds, particularly from biotechnology companies engaged in drug discovery platforms. The compound's unique structure makes it valuable for both lead optimization and structure-activity relationship studies, contributing to its commercial significance.

Analytical characterization of 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide typically employs advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. These quality control measures are essential given the compound's research applications, where batch-to-batch consistency is crucial. The development of robust analytical methods for this compound reflects broader trends in pharmaceutical analysis towards higher sensitivity and specificity.

From a regulatory standpoint, CAS No. 1211138-85-0 is currently classified as a research chemical, with specific handling and storage requirements. While not considered hazardous under normal conditions, proper laboratory practices should be followed when working with this compound. The scientific community continues to investigate its full range of biological activities, with particular interest in its selectivity profile against various enzyme targets.

The future research directions for 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide may include detailed pharmacokinetic studies and further structural modifications to enhance its therapeutic potential. The growing field of computational chemistry and molecular modeling offers new opportunities to understand its interaction with biological targets at atomic resolution. Such approaches could accelerate the development of derivatives with improved properties, addressing current challenges in drug discovery.

In conclusion, 2-[(2-benzylphenyl)amino]-N-(1-cyanocyclopentyl)acetamide (CAS No. 1211138-85-0) represents an important chemical entity in modern pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for scientists exploring new therapeutic approaches. As research continues to uncover its full potential, this compound may contribute to advancements in targeted drug development and our understanding of complex biological systems.